Cas no 1196157-89-7 (Sulphanilamide-13C6)

Sulphanilamide-13C6 Properties

Names and Identifiers

• Sulfanilamide-13C6
• 4-aminobenzenesulfonamide
• Sulfanilamide 13C6
• Sulfanilamide-13C6, VETRANAL(TM), analytical standard
• Sulphanilamide-13C6
• Benzene-1,2,3,4,5,6-13C6-sulfonamide, 4-amino-; 4-Aminobenzene-1,2,3,4,5,6-13C6-sulfonamide
• DTXSID90746844
• 4-Amino(~13~C_6_)benzene-1-sulfonamide
• 4-amino(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-sulfonamide
• 1196157-89-7
• +Expand

• MDL： MFCD16652574
• InChIKey： FDDDEECHVMSUSB-IDEBNGHGSA-N
• Inchi： InChI=1S/C6H8N2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)/i1+1,2+1,3+1,4+1,5+1,6+1
• SMILES： [13cH]1[13cH][13c]([13cH][13cH][13c]1N)S(=O)(=O)N

Computed Properties

• Exact Mass: 178.05077769g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.05077769g/mol
• Heavy Atom Count: 11
• Complexity: 211
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: 1.4±0.1 g/cm3